Cas no 2098005-77-5 (2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride)

• Product Name: 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride
• CAS No: 2098005-77-5
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 5727275
• PubChem ID: 122239724
• Update Time: 2025-05-26

2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2147-5730
• AKOS040812903
• 2-fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride
• 2098005-77-5
• 2-fluoro-3-(2-methylphenyl)propan-1-amine;hydrochloride
• Benzenepropanamine, β-fluoro-2-methyl-, hydrochloride (1:1)
• 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride

• Inchi： 1S/C10H14FN.ClH/c1-8-4-2-3-5-9(8)6-10(11)7-12;/h2-5,10H,6-7,12H2,1H3;1H
• InChI Key： IBRMKQVHTDDLIM-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride

Introduction to 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride (CAS No. 2098005-77-5)

2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride, identified by the chemical identifier CAS No. 2098005-77-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and features a fluorinated aromatic ring system, which is a common structural motif in modern drug discovery due to its ability to modulate metabolic stability and binding affinity. The presence of a secondary amine functionality and a fluoro substituent makes this molecule a promising candidate for further exploration in the development of bioactive molecules.

The structure of 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride consists of a propyl chain linked to a benzene ring substituted with a fluoro group at the 2-position and a methyl group at the 3-position. The amine group is located at the 1-position of the propyl chain, contributing to its potential pharmacological activity. This specific arrangement of functional groups allows for interactions with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique physicochemical properties. The fluorine atom, being highly electronegative, can influence the electronic distribution within the molecule, thereby affecting its reactivity and binding interactions. Additionally, fluorine substitution often enhances metabolic stability, prolongs half-life, and improves oral bioavailability—key factors in drug development. The fluorinated aromatic system in 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride is likely to contribute to these desirable characteristics.

Pharmaceutical applications of this compound are currently under investigation, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The combination of an aromatic ring with fluorine substitution and an amine moiety suggests potential interactions with neurotransmitter receptors or enzyme targets involved in these diseases. Preliminary studies have indicated that structurally similar compounds may exhibit analgesic, anti-inflammatory, or neuroprotective effects, although further research is needed to confirm these properties for 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets or injectables. Solubility is a critical parameter in drug development, as it impacts bioavailability and formulation design. The hydrochloride form also ensures that the compound is provided in a stable and crystalline state, which is advantageous for storage and handling.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of novel compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In the case of 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride, computational studies may help elucidate its interactions with biological targets and guide modifications to enhance its therapeutic potential.

The synthesis of 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps likely include nucleophilic substitution reactions to introduce the fluoro group and the amine functionality, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of such processes.

Quality control and analytical characterization are essential aspects of pharmaceutical development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the identity and purity of 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride. These analytical methods provide critical data for regulatory submissions and ensure that the final product meets stringent quality standards.

The potential therapeutic applications of this compound are supported by ongoing research in related chemical scaffolds. For instance, studies on fluorinated anilines have shown promise in treating neurological disorders by modulating neurotransmitter activity. Similarly, amine derivatives have been explored for their anti-inflammatory properties due to their ability to inhibit key enzymes involved in inflammation pathways. The structural features of 2-Fluoro-3-(2-methylphenyl)propan-1-amine hydrochloride align with these findings, suggesting its relevance in addressing such conditions.

In conclusion, 2-Fluoro-3-(2-methylphenyl)propan-1-amino hydrochloride (CAS No. 2098005775) represents an intriguing molecule with potential pharmaceutical significance. Its unique structural features—particularly the combination of a fluorinated aromatic ring system with an amine group—make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound holds promise as a building block for future drugs addressing various diseases.